[(2R,3S)-4-[[(2S)-2-[[(2R,4R)-2,4-Dimethyloctanoyl]-methylamino]-4-methylpentanoyl]amino]-3-[[(2S)-1-[(2S,4S)-4-hydroxy-2-[(2S)-2-methyl-5-oxo-2H-pyrrole-1-carbonyl]pyrrolidin-1-yl]-3-methyl-1-oxobutan-2-yl]-methylamino]-4-oxobutan-2-yl] acetate
[(2R,3S)-4-[[(2S)-2-[[(2R,4R)-2,4-Dimethyloctanoyl]-methylamino]-4-methylpentanoyl]amino]-3-[[(2S)-1-[(2S,4S)-4-hydroxy-2-[(2S)-2-methyl-5-oxo-2H-pyrrole-1-carbonyl]pyrrolidin-1-yl]-3-methyl-1-oxobutan-2-yl]-methylamino]-4-oxobutan-2-yl] acetate
Brand Name:
Vulcanchem
CAS No.:
141205-31-4
VCID:
VC0126640
InChI:
InChI=1S/C39H65N5O9/c1-13-14-15-24(6)19-25(7)37(50)41(11)30(18-22(2)3)35(48)40-36(49)34(27(9)53-28(10)45)42(12)33(23(4)5)39(52)43-21-29(46)20-31(43)38(51)44-26(8)16-17-32(44)47/h16-17,22-27,29-31,33-34,46H,13-15,18-21H2,1-12H3,(H,40,48,49)/t24-,25-,26+,27-,29+,30+,31+,33+,34+/m1/s1
SMILES:
CCCCC(C)CC(C)C(=O)N(C)C(CC(C)C)C(=O)NC(=O)C(C(C)OC(=O)C)N(C)C(C(C)C)C(=O)N1CC(CC1C(=O)N2C(C=CC2=O)C)O
Molecular Formula:
C39H65N5O9
Molecular Weight:
748 g/mol
[(2R,3S)-4-[[(2S)-2-[[(2R,4R)-2,4-Dimethyloctanoyl]-methylamino]-4-methylpentanoyl]amino]-3-[[(2S)-1-[(2S,4S)-4-hydroxy-2-[(2S)-2-methyl-5-oxo-2H-pyrrole-1-carbonyl]pyrrolidin-1-yl]-3-methyl-1-oxobutan-2-yl]-methylamino]-4-oxobutan-2-yl] acetate
CAS No.: 141205-31-4
Main Products
VCID: VC0126640
Molecular Formula: C39H65N5O9
Molecular Weight: 748 g/mol
![[(2R,3S)-4-[[(2S)-2-[[(2R,4R)-2,4-Dimethyloctanoyl]-methylamino]-4-methylpentanoyl]amino]-3-[[(2S)-1-[(2S,4S)-4-hydroxy-2-[(2S)-2-methyl-5-oxo-2H-pyrrole-1-carbonyl]pyrrolidin-1-yl]-3-methyl-1-oxobutan-2-yl]-methylamino]-4-oxobutan-2-yl] acetate - 141205-31-4](/images/no_structure.jpg)
| CAS No. | 141205-31-4 |
|---|---|
| Product Name | [(2R,3S)-4-[[(2S)-2-[[(2R,4R)-2,4-Dimethyloctanoyl]-methylamino]-4-methylpentanoyl]amino]-3-[[(2S)-1-[(2S,4S)-4-hydroxy-2-[(2S)-2-methyl-5-oxo-2H-pyrrole-1-carbonyl]pyrrolidin-1-yl]-3-methyl-1-oxobutan-2-yl]-methylamino]-4-oxobutan-2-yl] acetate |
| Molecular Formula | C39H65N5O9 |
| Molecular Weight | 748 g/mol |
| IUPAC Name | [(2R,3S)-4-[[(2S)-2-[[(2R,4R)-2,4-dimethyloctanoyl]-methylamino]-4-methylpentanoyl]amino]-3-[[(2S)-1-[(2S,4S)-4-hydroxy-2-[(2S)-2-methyl-5-oxo-2H-pyrrole-1-carbonyl]pyrrolidin-1-yl]-3-methyl-1-oxobutan-2-yl]-methylamino]-4-oxobutan-2-yl] acetate |
| Standard InChI | InChI=1S/C39H65N5O9/c1-13-14-15-24(6)19-25(7)37(50)41(11)30(18-22(2)3)35(48)40-36(49)34(27(9)53-28(10)45)42(12)33(23(4)5)39(52)43-21-29(46)20-31(43)38(51)44-26(8)16-17-32(44)47/h16-17,22-27,29-31,33-34,46H,13-15,18-21H2,1-12H3,(H,40,48,49)/t24-,25-,26+,27-,29+,30+,31+,33+,34+/m1/s1 |
| Standard InChIKey | LFFWFYBOECMGHL-PLBHUYDJSA-N |
| Isomeric SMILES | CCCC[C@@H](C)C[C@@H](C)C(=O)N(C)[C@@H](CC(C)C)C(=O)NC(=O)[C@H]([C@@H](C)OC(=O)C)N(C)[C@@H](C(C)C)C(=O)N1C[C@H](C[C@H]1C(=O)N2[C@H](C=CC2=O)C)O |
| SMILES | CCCCC(C)CC(C)C(=O)N(C)C(CC(C)C)C(=O)NC(=O)C(C(C)OC(=O)C)N(C)C(C(C)C)C(=O)N1CC(CC1C(=O)N2C(C=CC2=O)C)O |
| Canonical SMILES | CCCCC(C)CC(C)C(=O)N(C)C(CC(C)C)C(=O)NC(=O)C(C(C)OC(=O)C)N(C)C(C(C)C)C(=O)N1CC(CC1C(=O)N2C(C=CC2=O)C)O |
| Synonyms | microcolin A |
| PubChem Compound | 5489469 |
| Last Modified | Nov 11 2021 |
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